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Compound of Interest

Compound Name: C.I. Acid yellow 172

Cat. No.: B098299 Get Quote

Technical Support Center: C.I. Acid Yellow 172
Welcome to the Technical Support Center for C.I. Acid Yellow 172. This resource is designed

for researchers, scientists, and drug development professionals to provide troubleshooting

guidance and frequently asked questions (FAQs) for the successful preparation and use of Acid

Yellow 172 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Acid Yellow 172 and what are its key properties?

A1: C.I. Acid Yellow 172 is a single azo class acid dye.[1] It is used for dyeing wool, silk, and

polyamide fibers, as well as for direct printing on wool and silk fabrics.[1] Below is a table

summarizing its key chemical and physical properties.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b098299?utm_src=pdf-interest
https://www.benchchem.com/product/b098299?utm_src=pdf-body
https://www.benchchem.com/product/b098299?utm_src=pdf-body
https://www.benchchem.com/product/b098299?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-yellow-172.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-172.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

C.I. Name Acid Yellow 172 [1]

C.I. Number 18969 [1]

CAS Number 15792-51-5 [1]

Molecular Formula C₂₂H₁₆Cl₂N₅NaO₆S₂ [1]

Molecular Weight 604.42 g/mol [1]

Appearance Yellow Powder [2]

Solubility Soluble in water. [3]

Q2: What causes Acid Yellow 172 molecules to aggregate in stock solutions?

A2: Aggregation of dye molecules is a common phenomenon influenced by several factors:

High Concentration: At higher concentrations, dye molecules are more likely to interact and

form aggregates.

pH: The pH of the solution can affect the charge of the dye molecules, influencing their

repulsion or attraction. For sulfonated azo dyes, solubility is generally better in slightly acidic

to neutral conditions.[4]

Temperature: Lower temperatures can sometimes decrease the solubility of dyes, leading to

precipitation and aggregation.[5]

Ionic Strength: The presence of salts in the buffer can either increase or decrease

aggregation depending on the specific dye and salt.

Solvent: The choice of solvent plays a crucial role. While Acid Yellow 172 is water-soluble, its

solubility can be limited, and the use of co-solvents may be necessary.

Q3: How can I prevent the aggregation of Acid Yellow 172 in my stock solutions?

A3: Several strategies can be employed to prevent aggregation:
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Optimize Concentration: Prepare stock solutions at a concentration that remains stable. It is

often better to prepare a more concentrated stock in a suitable solvent and then dilute it for

working solutions.

Control pH: Maintain a slightly acidic to neutral pH for your stock solution. A pH range of 4.5

to 7.0 is generally recommended for acid dyes.[4]

Use Co-solvents: For higher concentrations, consider using a co-solvent such as Dimethyl

Sulfoxide (DMSO) or ethanol to improve solubility before adding to an aqueous buffer.[4]

Add Solubilizing Agents: Urea can be used to increase the solubility of some dyes and

prevent aggregation by disrupting hydrogen bonds between dye molecules.[6][7][8][9][10]

Proper Storage: Store stock solutions in a cool, dark place to prevent degradation.[11] For

long-term storage, consider aliquoting and freezing at -20°C.[11]

Troubleshooting Guides
Issue 1: The Acid Yellow 172 powder is not dissolving completely.

This is a common issue that can be addressed with a systematic approach.
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Start: Undissolved Powder

Did you 'paste' the dye?

Paste the dye with a small amount of hot water.

No

Is the water hot enough?

Yes

Use water at 180-212°F (82-100°C).

No

Is the concentration too high?

Yes

Add a solubilizing agent like Urea.

Yes

Is the solution pH optimal?

No

Consider using a co-solvent (DMSO/Ethanol).

Adjust pH to 4.5-7.0 with dilute acid.

No

Solution Dissolved

Yes

Click to download full resolution via product page

Figure 1: Troubleshooting workflow for dissolving Acid Yellow 172 powder.
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Issue 2: A precipitate has formed in my stock solution over time.

Precipitation during storage indicates that the dye is coming out of the solution, which could be

due to aggregation or changes in storage conditions.
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Start: Precipitate in Stock Solution

Was the solution stored at a low temperature?

Gently warm and agitate the solution.

Yes

Has the pH of the solution changed?

No

Check and adjust pH to a stable range (4.5-7.0).

Yes

Is the solution exposed to light?

No

Store in a dark or amber container.

Yes

Is the container properly sealed?

No

Ensure the container is airtight to prevent solvent evaporation.

No

Solution Stable

Yes

Click to download full resolution via product page

Figure 2: Troubleshooting workflow for precipitation in stock solutions.
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Experimental Protocols
Protocol 1: Preparation of a 1% (w/v) Aqueous Stock Solution of Acid Yellow 172

This protocol is suitable for general use where high concentrations are not required.

Materials:

C.I. Acid Yellow 172 powder (CAS 15792-51-5)

High-purity water (distilled or deionized)

Volumetric flask

Glass beaker

Stirring rod or magnetic stirrer

Heating plate

Procedure:

Weighing: Accurately weigh 1.0 g of Acid Yellow 172 powder and place it into a glass beaker.

Pasting: Add a small amount of hot water (approximately 5-10 mL) to the powder. Use a

stirring rod to create a smooth, lump-free paste.[12] This initial step is crucial to prevent

clumping.

Dissolving: Gradually add more hot water (around 80-90°C) while continuously stirring until

the total volume is approximately 80 mL.[12] Continue to stir until all the dye is dissolved.

Gentle heating on a hot plate may be required.

Final Volume: Carefully transfer the dye solution to a 100 mL volumetric flask. Rinse the

beaker with a small amount of water and add the rinsing to the flask to ensure a complete

transfer.

Cooling and Dilution: Allow the solution to cool to room temperature. Once cooled, add water

to the 100 mL mark.
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Mixing and Storage: Cap the flask and invert it several times to ensure the solution is

homogeneous. Transfer the solution to a clearly labeled, airtight container and store it in a

cool, dark place.

Protocol 2: Preparation of a High-Concentration Stock Solution using a Co-solvent

This protocol is recommended when a higher concentration of Acid Yellow 172 is needed.

Materials:

C.I. Acid Yellow 172 powder (CAS 15792-51-5)

Dimethyl Sulfoxide (DMSO) or Ethanol

High-purity water or desired buffer

Appropriate volumetric flasks and glassware

Procedure:

Weighing: Weigh the desired amount of Acid Yellow 172 powder and place it in a glass

beaker.

Dissolving in Co-solvent: Add a minimal amount of DMSO or ethanol to the powder and stir

until the dye is completely dissolved.[4]

Dilution: Slowly add the dye-co-solvent mixture to your desired aqueous buffer or water while

stirring. It is important to add the concentrated dye solution to the larger volume of aqueous

solution to avoid localized high concentrations that can lead to precipitation.

Final Volume and Storage: Bring the solution to the final desired volume with the aqueous

buffer. Store in a tightly sealed container, protected from light.
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Aqueous Stock Preparation Co-solvent Stock Preparation

Weigh Dye Powder

Create Paste with Hot Water

Gradually Add More Hot Water

Cool to Room Temperature

Bring to Final Volume

Store in a Cool, Dark Place

Weigh Dye Powder

Dissolve in DMSO/Ethanol

Slowly Add to Aqueous Buffer

Bring to Final Volume

Store Protected from Light
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Figure 3: Experimental workflows for preparing Acid Yellow 172 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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